Cas no 35799-21-4 (N-(4-Nitrophenyl)pyrrolidine-1-carboxamide)

• Product Name: N-(4-Nitrophenyl)pyrrolidine-1-carboxamide
• CAS No: 35799-21-4
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 3085310
• PubChem ID: 2954182
• Update Time: 2025-05-23

N-(4-Nitrophenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrophenyl)pyrrolidine-1-carboxamide
• CS-0332613
• SCHEMBL14574134
• STK459571
• VUSDWGHGQISTQC-UHFFFAOYSA-N
• SR-01000275097-1
• SR-01000275097
• AKOS003237372
• 35799-21-4
• Pyrrolidine-1-carboxylic acid (4-nitro-phenyl)-amide

• Inchi： 1S/C11H13N3O3/c15-11(13-7-1-2-8-13)12-9-3-5-10(6-4-9)14(16)17/h3-6H,1-2,7-8H2,(H,12,15)
• InChI Key： VUSDWGHGQISTQC-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])N1CCCC1

Computed Properties

• Exact Mass: 235.09569129Da
• Monoisotopic Mass: 235.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(4-Nitrophenyl)pyrrolidine-1-carboxamide

Comprehensive Overview of N-(4-Nitrophenyl)pyrrolidine-1-carboxamide (CAS No. 35799-21-4): Properties, Applications, and Industry Insights

N-(4-Nitrophenyl)pyrrolidine-1-carboxamide (CAS No. 35799-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyrrolidine carboxamide derivative is characterized by the presence of a nitrophenyl group, which contributes to its distinct chemical reactivity and biological activity profile. Researchers and industry professionals frequently search for terms like "N-(4-Nitrophenyl)pyrrolidine-1-carboxamide synthesis," "35799-21-4 applications," and "nitrophenyl carboxamide properties," reflecting the growing interest in this compound.

The molecular structure of N-(4-Nitrophenyl)pyrrolidine-1-carboxamide combines a pyrrolidine ring with a carboxamide linkage and a 4-nitrophenyl substituent, creating a versatile scaffold for various chemical modifications. This structural complexity makes it valuable in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have explored its potential as a building block for drug discovery, with particular interest in its pharmacokinetic properties and bioavailability enhancement capabilities.

In the context of current research trends, N-(4-Nitrophenyl)pyrrolidine-1-carboxamide has been investigated for its role in targeted drug delivery systems and small molecule therapeutics. The compound's nitro group offers opportunities for further chemical transformations, making it a valuable intermediate in organic synthesis. Industry professionals often inquire about "35799-21-4 solubility" and "N-(4-Nitrophenyl)pyrrolidine-1-carboxamide stability," highlighting the practical considerations for its use in laboratory and industrial settings.

The synthesis of N-(4-Nitrophenyl)pyrrolidine-1-carboxamide typically involves the reaction of 4-nitroaniline with pyrrolidine-1-carbonyl chloride under controlled conditions. This process has been optimized in recent years to improve yield and purity, addressing common search queries such as "35799-21-4 synthesis optimization" and "pyrrolidine carboxamide purification methods." The compound's crystalline nature and moderate solubility in organic solvents make it suitable for various analytical and preparative applications.

From an industrial perspective, N-(4-Nitrophenyl)pyrrolidine-1-carboxamide has found applications in the development of advanced materials and specialty chemicals. Its unique electronic properties, derived from the nitroaromatic system, make it interesting for materials science applications, particularly in the design of organic electronic components. Researchers are also exploring its potential in catalysis and molecular recognition systems, areas that are currently at the forefront of chemical innovation.

Quality control and analytical characterization of N-(4-Nitrophenyl)pyrrolidine-1-carboxamide are critical aspects of its commercial and research applications. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These procedures address common concerns reflected in search terms like "35799-21-4 analytical methods" and "N-(4-Nitrophenyl)pyrrolidine-1-carboxamide purity standards."

In the pharmaceutical sector, the pyrrolidine carboxamide moiety of this compound has attracted attention for its potential bioisosteric properties, which can improve drug-like characteristics of lead compounds. The 4-nitrophenyl group serves as both a pharmacophore and a protecting group in synthetic strategies, making N-(4-Nitrophenyl)pyrrolidine-1-carboxamide a versatile tool in medicinal chemistry. Recent publications have explored its use in the development of CNS-active compounds and enzyme inhibitors.

Environmental and safety considerations for N-(4-Nitrophenyl)pyrrolidine-1-carboxamide are important aspects of its handling and use. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. This addresses frequently searched topics such as "35799-21-4 safety data" and "pyrrolidine carboxamide handling precautions." The compound's stability under various conditions has been well-documented, providing valuable information for storage and transportation.

The commercial availability of N-(4-Nitrophenyl)pyrrolidine-1-carboxamide has increased in recent years, with several specialty chemical suppliers offering the compound in various quantities and purity grades. This availability supports its growing use in high-throughput screening and combinatorial chemistry applications. Market trends indicate rising demand for this and related nitrophenyl derivatives, particularly in the pharmaceutical and agrochemical sectors.

Future research directions for N-(4-Nitrophenyl)pyrrolidine-1-carboxamide are likely to focus on its application in bioconjugation chemistry and prodrug design. The compound's ability to serve as a molecular scaffold for diverse chemical modifications positions it as a valuable tool in drug discovery and materials science. Ongoing studies are investigating its potential in photodynamic therapy and molecular imaging, areas that represent cutting-edge applications of specialized organic compounds.

In conclusion, N-(4-Nitrophenyl)pyrrolidine-1-carboxamide (CAS No. 35799-21-4) represents an important class of nitrophenyl-containing compounds with wide-ranging applications in pharmaceutical research, materials science, and specialty chemical synthesis. Its unique structural features and versatile reactivity continue to make it a subject of active investigation, addressing current industry needs and future scientific challenges.